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Compound Name: Choline ascorbate
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Introduction

Ascorbic acid (Vitamin C) is a potent antioxidant revered in dermatology for its multifaceted
benefits, including photoprotection, anti-aging, and antipigmentary effects.[1][2] Its primary
mechanism of action involves neutralizing reactive oxygen species (ROS) generated by
environmental stressors like UV radiation, thereby mitigating oxidative damage to the skin.[1][2]
Furthermore, ascorbic acid is an essential cofactor for prolyl and lysyl hydroxylases, enzymes
critical for the biosynthesis and stabilization of collagen, the primary structural protein in the
dermis.[3][4][5] However, the inherent instability of ascorbic acid, particularly its susceptibility to
oxidation in aqueous solutions and upon exposure to light and air, presents a significant
challenge in formulating effective and stable topical products.[6]

Choline ascorbate, a salt formed from ascorbic acid and choline, has emerged as a promising
alternative. Choline, an essential nutrient, may itself contribute to skin health. This application
note provides a detailed overview of the use of choline ascorbate in formulating stable and
effective topical preparations, complete with experimental protocols and supporting data.
Studies have indicated that choline ascorbate exhibits enhanced stability compared to
ascorbic acid, making it a more reliable active ingredient for cosmetic and pharmaceutical
formulations.[7][8]

Chemical and Physical Properties
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Choline ascorbate is the salt formed from the weak acid, ascorbic acid, and the strong base,

choline.
Property Value
Molecular Formula C11H21NO7
Molecular Weight 279.29 g/mol [9]
Appearance White to off-white crystalline powder
Solubility Freely soluble in water
CAS Number 576-01-2[9]

Advantages of Choline Ascorbate in Topical
Formulations

The primary advantage of choline ascorbate over ascorbic acid lies in its improved stability.
As a salt, the vulnerable enediol group of ascorbic acid is protected, reducing its susceptibility
to oxidation.

Enhanced Stability

A key study demonstrated the superior stability of choline ascorbate in solution. A 50%
aqueous solution of choline ascorbate showed virtually no degradation after one year of
storage at various temperatures (refrigerator, ambient, and 37°C).[7][8] In contrast, ascorbic
acid solutions are known to degrade rapidly under similar conditions. While direct comparative
data in a cream formulation is limited, the inherent stability of the salt form suggests a
significant advantage.

Table 1: Stability of Choline Ascorbate in Aqueous Solution[7][8]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b12675155?utm_src=pdf-body
https://ijper.org/sites/default/files/IndJPhaEdRes-58-2s-598.pdf
https://ijper.org/sites/default/files/IndJPhaEdRes-58-2s-598.pdf
https://www.benchchem.com/product/b12675155?utm_src=pdf-body
https://www.benchchem.com/product/b12675155?utm_src=pdf-body
https://www.benchchem.com/product/b12675155?utm_src=pdf-body
https://www.benchchem.com/product/b12675155?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19024934/
https://www.researchgate.net/publication/23488907_The_stability_of_choline_ascorbate
https://www.benchchem.com/product/b12675155?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19024934/
https://www.researchgate.net/publication/23488907_The_stability_of_choline_ascorbate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12675155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Storage Condition Duration Concentration Degradation

Refrigerator (4°C) 1 year 50% Practically no loss
Ambient Temp. 1 year 50% Practically no loss
37°C 1 year 50% Practically no loss

Note: The study mentions choline ascorbate is more stable than ascorbic acid but does not
provide comparative quantitative data in the same matrix.

Mechanism of Action and Signhaling Pathways

Upon topical application and absorption into the skin, choline ascorbate is expected to
dissociate into choline and ascorbic acid. The ascorbic acid then exerts its biological effects
through various signaling pathways.

o Antioxidant Defense: Ascorbic acid donates electrons to neutralize reactive oxygen species
(ROS), thereby protecting cellular components from oxidative damage. This process helps to
mitigate the inflammatory cascade and cellular damage induced by UV radiation.

o Collagen Synthesis: Ascorbic acid acts as a cofactor for prolyl and lysyl hydroxylases,
enzymes essential for the post-translational modification and stabilization of pro-collagen
molecules. This leads to an increase in the synthesis of stable, mature collagen, which
improves skin elasticity and reduces the appearance of wrinkles.[3][4][5]

» Antipigmentary Effects: Ascorbic acid inhibits the enzyme tyrosinase, a key regulator of
melanin production.[2] By reducing melanin synthesis, it can help to lighten
hyperpigmentation and even out skin tone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Choline Ascorbate in
Stable Topical Preparations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12675155#application-of-choline-ascorbate-in-
formulating-stable-topical-preparations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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